N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,2-diphenylacetamide

• IUPAC Name: N-[2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]-2,2-diphenylacetamide
• InChI: InChI=1S/C27H21N3O2/c1-18-17-21(27-30-25-23(32-27)13-8-16-28-25)14-15-22(18)29-26(31)24(19-9-4-2-5-10-19)20-11-6-3-7-12-20/h2-17,24H,1H3,(H,29,31)
• InChI Key: IKLFTMYNNAUVRH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C27H21N3O2
• Molecular Weight: 419.5 g/mol

Description

N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,2-diphenylacetamide, also known as MOCPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. MOCPA belongs to a class of compounds known as acetanilides, which are commonly used in the pharmaceutical industry due to their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,2-diphenylacetamide is not fully understood, but it is thought to involve the inhibition of specific enzymes and signaling pathways. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Additionally, this compound has been shown to modulate the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound has been found to induce cell cycle arrest, inhibit angiogenesis, and increase apoptosis. In animal models of neurodegenerative diseases, this compound has been shown to reduce oxidative stress, inflammation, and neuronal damage. Additionally, this compound has been found to have anti-inflammatory effects in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,2-diphenylacetamide has several advantages for lab experiments. It is readily available and can be synthesized using a variety of methods. Additionally, this compound has been extensively studied, and its biological activities are well characterized. However, this compound also has some limitations. It is relatively insoluble in water, which can make it difficult to administer in vivo. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for research on N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,2-diphenylacetamide. One area of research could be the development of more water-soluble derivatives of this compound, which would make it easier to administer in vivo. Additionally, further research could be done to investigate the safety and efficacy of this compound in humans. Finally, this compound could be further studied for its potential therapeutic applications in other diseases, such as cardiovascular disease and diabetes.
Conclusion
In conclusion, this compound is a chemical compound that has been extensively studied for its potential therapeutic applications. It has been found to have anticancer, anti-inflammatory, and neuroprotective effects, and its mechanism of action involves the inhibition of specific enzymes and signaling pathways. While this compound has several advantages for lab experiments, it also has some limitations, such as its relatively insolubility in water and lack of extensive human studies. Nevertheless, there are several future directions for research on this compound, including the development of more water-soluble derivatives and further investigation of its safety and efficacy in humans.

Synthesis Methods

N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,2-diphenylacetamide can be synthesized using a variety of methods, including the reaction of 2-methyl-4-(2-nitrophenyl)-1,3-oxazole with 2-aminopyridine, followed by reduction of the resulting nitro compound with palladium on carbon. Another method involves the reaction of 2-methyl-4-(2-bromo-phenyl)-1,3-oxazole with 2-aminopyridine, followed by palladium-catalyzed coupling with diphenylacetylene.

Scientific Research Applications

N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)-2,2-diphenylacetamide has been studied extensively for its potential therapeutic applications. It has been shown to have anticancer, anti-inflammatory, and neuroprotective effects. In cancer research, this compound has been found to induce apoptosis in cancer cells, inhibit cell proliferation, and reduce tumor growth. In neuroprotection research, this compound has been shown to protect against oxidative stress, reduce inflammation, and improve cognitive function in animal models of neurodegenerative diseases.